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Compound of Interest

Compound Name: Reactive Yellow 15

Cat. No.: B13747826 Get Quote

These application notes provide detailed methodologies for the quantitative analysis of

Reactive Yellow 15, a common azo dye, in various matrices. The protocols are intended for

researchers, scientists, and professionals in drug development and environmental monitoring.

Three primary analytical techniques are covered: UV-Visible Spectrophotometry, High-

Performance Liquid Chromatography (HPLC), and Electrochemical Analysis.

Data Presentation
The following table summarizes the typical quantitative performance parameters for the

analytical methods described. It is important to note that while the data for UV-Visible

Spectrophotometry is well-established for Reactive Yellow 15, the performance characteristics

for HPLC and Electrochemical Analysis are based on methods for similar reactive azo dyes and

would require specific validation for Reactive Yellow 15.
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Parameter
UV-Visible
Spectrophotometry

High-Performance
Liquid
Chromatography
(HPLC)

Electrochemical
Analysis

Principle

Measurement of light

absorbance at a

specific wavelength.

Separation based on

polarity, followed by

UV detection.

Measurement of the

current response from

the oxidation or

reduction of the

analyte.

Wavelength (λmax) 428 nm[1]
~428 nm (UV

Detector)
N/A

Linearity Range
Typically 1-25 mg/L

(Requires Validation)

Expected: 0.1-50

mg/L (Requires

Validation)

Expected: 0.1-20

mg/L (Requires

Validation)

Limit of Detection

(LOD)

Requires

Experimental

Determination

Expected: 0.01-0.1

mg/L (Requires

Validation)

Expected: 0.01-0.5

µM (Requires

Validation)

Limit of Quantification

(LOQ)

Requires

Experimental

Determination

Expected: 0.05-0.5

mg/L (Requires

Validation)

Expected: 0.05-1.5

µM (Requires

Validation)

Recovery N/A
Expected: 95-105%

(Requires Validation)

Expected: 90-110%

(Requires Validation)

Primary Applications

Quick screening,

concentration

estimation in simple

matrices.

Accurate

quantification in

complex matrices,

separation from other

dyes.

Sensitive detection in

environmental

samples, potential for

in-situ measurements.

Experimental Protocols
UV-Visible Spectrophotometry
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This protocol outlines the determination of Reactive Yellow 15 concentration in a clear

aqueous solution.

1.1. Instrumentation

UV-Visible Spectrophotometer (double or single beam)

Quartz cuvettes (1 cm path length)

Analytical balance

Volumetric flasks and pipettes

1.2. Reagents and Materials

Reactive Yellow 15 (analytical standard)

Deionized water

1.3. Preparation of Standard Solutions

Stock Solution (1000 mg/L): Accurately weigh 100 mg of Reactive Yellow 15 standard and

dissolve it in a 100 mL volumetric flask with deionized water. Ensure the dye is completely

dissolved by sonicating if necessary.

Working Standards: Prepare a series of working standards (e.g., 1, 5, 10, 15, 20, 25 mg/L)

by diluting the stock solution with deionized water in volumetric flasks.

1.4. Measurement Procedure

Set the spectrophotometer to scan a wavelength range of 300-700 nm to determine the

maximum absorbance wavelength (λmax), which should be approximately 428 nm.[1]

Set the instrument to measure absorbance at the determined λmax.

Use deionized water as a blank to zero the instrument.

Measure the absorbance of each working standard and the unknown sample(s).
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Construct a calibration curve by plotting absorbance versus concentration of the standards.

Determine the concentration of the unknown sample(s) from the calibration curve using their

measured absorbance.

1.5. Workflow Diagram
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Preparation

Measurement Analysis

Weigh Reactive Yellow 15 Standard Prepare Stock Solution (1000 mg/L) Prepare Working Standards

Measure Absorbance of Standards & SamplesSet Spectrophotometer to λmax (428 nm) Blank with Deionized Water Construct Calibration Curve Determine Sample Concentration

Preparation

HPLC Analysis

Data Analysis

Prepare Mobile Phase

Equilibrate HPLC System

Prepare Standard & Sample Solutions

Inject Standards Inject Samples

Generate Calibration Curve Identify & Integrate Peaks

Quantify Reactive Yellow 15
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Clean Working Electrode

Prepare Electrolyte in Cell

Deoxygenate with N2

Record Blank Voltammogram

Add Standard/Sample

Record DPV Scan

Measure Peak Current

Relate Current to Concentration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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